Cas no 1262007-08-8 ([1,1'-Biphenyl]-4-carboxylic acid, 4'-chloro-2-hydroxy-2'-methyl-)

• Product Name: [1,1'-Biphenyl]-4-carboxylic acid, 4'-chloro-2-hydroxy-2'-methyl-
• CAS No: 1262007-08-8
• MF: C₁₄H₁₁ClO₃
• MW: 262.688343286514
• MDL: MFCD18320838
• CID: 2768985
• Update Time: 2025-10-30

[1,1'-Biphenyl]-4-carboxylic acid, 4'-chloro-2-hydroxy-2'-methyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carboxylic acid, 4'-chloro-2-hydroxy-2'-methyl-

• MDL： MFCD18320838
• Inchi： 1S/C14H11ClO3/c1-8-6-10(15)3-5-11(8)12-4-2-9(14(17)18)7-13(12)16/h2-7,16H,1H3,(H,17,18)
• InChI Key： MCMXAALJTVHNSI-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Cl)C=C2C)=CC=C(C(O)=O)C=C1O

Additional information on [1,1'-Biphenyl]-4-carboxylic acid, 4'-chloro-2-hydroxy-2'-methyl-

Comprehensive Analysis of [1,1'-Biphenyl]-4-carboxylic acid, 4'-chloro-2-hydroxy-2'-methyl- (CAS No. 1262007-08-8)

[1,1'-Biphenyl]-4-carboxylic acid, 4'-chloro-2-hydroxy-2'-methyl- (CAS No. 1262007-08-8) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and fine chemical synthesis. This compound, characterized by its unique biphenyl backbone and functional groups, serves as a critical intermediate in the development of advanced materials and bioactive molecules. Its molecular structure, featuring a chloro substituent, a hydroxy group, and a methyl group, offers versatile reactivity, making it a valuable building block for synthetic chemists.

In recent years, the demand for biphenyl derivatives has surged due to their applications in drug discovery and organic electronics. Researchers are particularly interested in the compound's potential as a precursor for pharmaceutical intermediates, given its structural similarity to known bioactive molecules. For instance, its hydroxy and carboxylic acid functionalities enable facile derivatization, which is essential for creating targeted therapies. Additionally, the compound's chloro group enhances its utility in cross-coupling reactions, a cornerstone of modern organic synthesis.

The synthesis and characterization of [1,1'-Biphenyl]-4-carboxylic acid, 4'-chloro-2-hydroxy-2'-methyl- have been extensively studied to optimize yield and purity. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure the compound meets stringent quality standards. These analytical methods are critical for applications in high-purity chemicals, where even minor impurities can significantly impact performance. The compound's stability under various conditions also makes it suitable for long-term storage and transportation, a key consideration for industrial-scale production.

From an environmental and sustainability perspective, the production of [1,1'-Biphenyl]-4-carboxylic acid, 4'-chloro-2-hydroxy-2'-methyl- aligns with the growing emphasis on green chemistry. Researchers are exploring eco-friendly synthetic routes, such as catalytic methods and solvent-free reactions, to minimize waste and energy consumption. This focus on sustainability resonates with global trends, as industries increasingly prioritize environmentally friendly processes. The compound's potential for use in biodegradable materials further underscores its relevance in contemporary research.

In the realm of material science, [1,1'-Biphenyl]-4-carboxylic acid, 4'-chloro-2-hydroxy-2'-methyl- has shown promise in the development of organic semiconductors and liquid crystals. Its conjugated biphenyl system and functional groups contribute to desirable electronic properties, making it a candidate for next-generation optoelectronic devices. As the demand for flexible and lightweight electronics grows, this compound could play a pivotal role in advancing technologies such as OLEDs and solar cells.

For researchers and industry professionals seeking reliable sources of [1,1'-Biphenyl]-4-carboxylic acid, 4'-chloro-2-hydroxy-2'-methyl-, it is essential to partner with reputable suppliers who adhere to strict quality control measures. The compound's CAS No. 1262007-08-8 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. As interest in specialty chemicals continues to rise, this compound stands out as a versatile and high-value asset for innovative applications.